Cas no 65169-48-4 (2,3-Dimethyl-6-nitropyridine)

2,3-Dimethyl-6-nitropyridine is a nitropyridine derivative characterized by its methyl substituents at the 2- and 3-positions and a nitro group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-deficient pyridine ring and nitro group make it suitable for nucleophilic substitution and reduction reactions. The methyl groups enhance steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. The compound is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial applications. Proper handling is advised due to potential sensitivity to light and heat.

2,3-Dimethyl-6-nitropyridine structure

Product Name:2,3-Dimethyl-6-nitropyridine

CAS No:65169-48-4

MF:C₇H₈N₂O₂

MW:152.150621414185

CID:501426

PubChem ID:12404068

Update Time:2025-06-11

2,3-Dimethyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2,3-Dimethyl-6-nitropyridine
- Pyridine,2,3-dimethyl-6-nitro-
- 65169-48-4
- DTXSID00496646
- Pyridine, 2,3-dimethyl-6-nitro-
- DB-327363
- Pyridine, 2,3-dimethyl-6-nitro-
- Inchi： 1S/C7H8N2O2/c1-5-3-4-7(9(10)11)8-6(5)2/h3-4H,1-2H3
- InChI Key： UULDLUBIMHWJHA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=C(C)C(C)=N1)=O

Computed Properties

Exact Mass: 152.05864
Monoisotopic Mass: 152.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 58.7Å²

Experimental Properties

PSA: 56.03

2,3-Dimethyl-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029193042-1g	2,3-Dimethyl-6-nitropyridine	65169-48-4	95%	1g	$440.96	2023-09-01
Chemenu	CM170703-1g	2,3-dimethyl-6-nitropyridine	65169-48-4	95%	1g	$482	2021-08-05
Chemenu	CM170703-1g	2,3-dimethyl-6-nitropyridine	65169-48-4	95%	1g	$453	2023-01-02

2,3-Dimethyl-6-nitropyridine Related Literature

1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Related Categories

Additional information on 2,3-Dimethyl-6-nitropyridine

Introduction to 2,3-Dimethyl-6-nitropyridine (CAS No: 65169-48-4)

2,3-Dimethyl-6-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 65169-48-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic nitro compound has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The nitro group and the dimethyl substitution pattern at the 2 and 3 positions of the pyridine ring contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2,3-Dimethyl-6-nitropyridine imparts distinct reactivity that is exploited in synthetic pathways. The presence of the nitro group at the 6-position enhances its participation in nucleophilic aromatic substitution reactions, while the methyl groups at the 2 and 3 positions provide steric and electronic effects that influence its interaction with other molecular entities. These characteristics make it a preferred building block for designing novel pharmacophores targeting a range of therapeutic areas.

In recent years, there has been a surge in research focusing on nitropyridine derivatives due to their demonstrated efficacy in drug development. Specifically, 2,3-Dimethyl-6-nitropyridine has been explored as a precursor in the synthesis of compounds with antimicrobial and anti-inflammatory properties. Studies have highlighted its role in generating derivatives that exhibit promising activity against resistant bacterial strains, underscoring its importance in addressing global health challenges.

The pharmaceutical industry has leveraged the structural versatility of 2,3-Dimethyl-6-nitropyridine to develop innovative therapeutic agents. Researchers have utilized computational modeling and high-throughput screening techniques to identify novel analogs with enhanced binding affinity and reduced toxicity. These efforts have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for their potential use in treating neurological disorders and metabolic diseases.

Moreover, advancements in synthetic methodologies have enabled more efficient and sustainable production of 2,3-Dimethyl-6-nitropyridine. Green chemistry principles have been integrated into its synthesis, minimizing waste generation and reducing environmental impact. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices while maintaining high standards of product quality and purity.

The role of 2,3-Dimethyl-6-nitropyridine extends beyond pharmaceutical applications; it is also utilized in agrochemical research as a key intermediate in the synthesis of pesticides and herbicides. Its ability to interact with biological targets makes it a valuable component in developing crop protection agents that enhance agricultural productivity without compromising ecological balance.

In conclusion, 2,3-Dimethyl-6-nitropyridine (CAS No: 65169-48-4) represents a cornerstone compound in modern chemical research. Its unique structural features and broad applicability across multiple industries underscore its significance as a chemical entity. As scientific understanding continues to evolve, further exploration of this compound is expected to yield groundbreaking discoveries that will shape the future of medicine and agriculture.